Cas no 2137534-34-8 (4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2137534-34-8
• MF: C₁₃H₁₂F₄N₂
• MW: 272.241396903992
• CID: 5609001
• PubChem ID: 165475880
• Update Time: 2025-09-28

4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-840981
• 2137534-34-8
• 4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C13H12F4N2/c1-7(2)19-6-9(13(16)17)12(18-19)8-4-3-5-10(14)11(8)15/h3-7,13H,1-2H3
• InChI Key： SDUWWAAEILLLTF-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C(C)C)N=C1C1C=CC=C(C=1F)F)F

Computed Properties

• Exact Mass: 272.09366104g/mol
• Monoisotopic Mass: 272.09366104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole

Research Brief on 4-(Difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole (CAS: 2137534-34-8)

The compound 4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole (CAS: 2137534-34-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

Recent studies have highlighted the role of this pyrazole derivative as a potent modulator of specific biological pathways, particularly in the context of inflammatory and oncological diseases. The presence of difluoromethyl and difluorophenyl groups enhances its binding affinity to target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interactions with key enzymes, such as cyclooxygenase-2 (COX-2) and protein kinases.

In preclinical trials, 4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole demonstrated significant efficacy in reducing tumor growth in murine models, with a notable reduction in adverse effects compared to existing therapies. Pharmacokinetic studies revealed favorable absorption and distribution profiles, suggesting its potential for oral administration. However, further optimization is required to address its metabolic stability and potential drug-drug interactions.

The synthesis of this compound has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, leveraging catalytic asymmetric fluorination and cross-coupling reactions. These advancements not only facilitate large-scale production but also enable the exploration of structural analogs for enhanced bioactivity.

In conclusion, 4-(difluoromethyl)-3-(2,3-difluorophenyl)-1-(propan-2-yl)-1H-pyrazole represents a promising scaffold for the development of next-generation therapeutics. Ongoing research aims to validate its clinical potential and expand its applications to other disease areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside.